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Compound of Interest

Compound Name: Methyltin trichloride

Cat. No.: B043309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used
to characterize methyltin trichloride (CHsSnCls3). The document details the principles and
experimental data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy (*H, 3C,
and 11°Sn), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide is intended to
serve as a valuable resource for researchers and professionals involved in the analysis and
characterization of organotin compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the structure and chemical environment of atoms within a molecule. For methyltin trichloride,
1H, 13C, and *°Sn NMR are particularly informative.

Proton (*H) NMR Spectroscopy

1H NMR spectroscopy of methyltin trichloride reveals a single sharp singlet for the methyl
protons. The chemical shift is influenced by the electronegativity of the tin and chlorine atoms.
The key feature is the presence of satellite peaks arising from the coupling between the
protons and the tin isotopes, 11’Sn and 11°Sn.

Carbon-** (**C) NMR Spectroscopy
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The 13C NMR spectrum of methyltin trichloride shows a single resonance for the methyl
carbon. Similar to *H NMR, coupling with the tin isotopes provides valuable structural
information.

Tin-119 (129Sn) NMR Spectroscopy

11950 NMR is a direct and sensitive method for probing the coordination environment of the tin
atom. The chemical shift of the tin nucleus is highly dependent on the nature of the
substituents.

Table 1: NMR Spectroscopic Data for Methyltin Trichloride

Chemical Shift (9, Coupling Constant

Nucleus Solvent
ppm) (J, Hz)

1H 1.73 2J(11°Sn-1H) = 42.0 CCla

13C ~1.3 1)(119Sn-13C) = 486 CDCls

1198 -27 - CHCIs

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which causes molecular vibrations. The IR spectrum of
methyltin trichloride is characterized by absorptions corresponding to the vibrations of the
methyl group and the tin-carbon and tin-chlorine bonds.

Table 2: Key IR Absorption Bands for Methyltin Trichloride

Wavenumber (cm~—?) Assighment
~2900-3000 C-H stretching
~1400 CHs deformation
~780 Sn-C stretching
~360-390 Sn-Cl stretching
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Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. The mass spectrum of methyltin trichloride provides
information about its molecular weight and fragmentation pattern, which aids in its
identification. Due to the presence of multiple isotopes of tin and chlorine, the mass spectrum
exhibits a characteristic isotopic pattern for the molecular ion and its fragments.

Table 3: Major Fragments in the Mass Spectrum of Methyltin Trichloride

mlz lon Fragment

239 [CH3118SnCls]* (Molecular lon)
224 [128SnCls]*

205 [CH3118SnCl2]*

189 [128SnCl2]*

170 [CHs118SnCI]*

155 [118SNnCI*+

135 [128SnCH3s]*

120 [118Sn]*

Note: m/z values are approximated for the most abundant tin isotope (12°Sn) and chlorine
isotope (3°Cl) for simplicity. The actual spectrum will show a complex pattern due to isotopic
distribution.

Experimental Protocols
NMR Spectroscopy

Sample Preparation:

» Dissolve approximately 10-20 mg of methyltin trichloride in 0.5-0.7 mL of a suitable
deuterated solvent (e.g., CDCls, CCl4) in an NMR tube.
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e Ensure the sample is homogenous. A small amount of a reference standard, such as
tetramethylsilane (TMS), may be added.

Data Acquisition:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

» 1H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-
noise ratio.

e 13C NMR: Use a proton-decoupled pulse sequence to obtain a spectrum with single lines for
each carbon.

e 1195n NMR: Acquire the spectrum using a broadband probe tuned to the 11°Sn frequency.

IR Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

e Place a small amount of the solid methyltin trichloride sample directly onto the ATR crystal.
e Apply pressure using the anvil to ensure good contact between the sample and the crystal.
Data Acquisition:

e Instrument: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR
accessory.

o Parameters: Collect the spectrum over a range of 4000-400 cm~* with a resolution of 4 cm™1,
Acquire a background spectrum of the clean ATR crystal before running the sample.

Mass Spectrometry

Sample Preparation:

o Prepare a dilute solution of methyltin trichloride in a volatile organic solvent (e.g.,
methanol, dichloromethane).

Data Acquisition (Electron lonization - EI):
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¢ Instrument: A Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct-inlet MS system.
¢ lonization: Use a standard electron ionization energy of 70 eV.

e Mass Analyzer: Scan a mass range appropriate for the expected molecular ion and
fragments (e.g., m/z 50-300).

Visualizations

Spectroscopic Analysis Data Interpretation

Molecular Weight & Formula

LIEES S (Fragmentation Pattern)

Sample Preparation

Methyltin Trichloride Sample —>C_ IR Spectroscopy Functional Group ID
(Vibrational Modes)

NMR Spectroscopy Structural Elucidation
(*H, 13C, 119Sn) (Chemical Shifts, Coupling)

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of methyltin trichloride.
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Caption: Proposed mass spectrometry fragmentation pathway for methyltin trichloride.

 To cite this document: BenchChem. [Spectroscopic Characterization of Methyltin Trichloride:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b043309#spectroscopic-characterization-of-methyltin-
trichloride-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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